N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C25H23N3O2S/c1-16-7-10-23(17(2)11-16)28-25(21-14-31-15-22(21)27-28)26-24(29)13-30-20-9-8-18-5-3-4-6-19(18)12-20/h3-12H,13-15H2,1-2H3,(H,26,29)
• InChI Key: TZWUWCSINPCBNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)COC4=CC5=CC=CC=C5C=C4)C
• Molecular Formula: C25H23N3O2S
• Molecular Weight: 429.5 g/mol

Description

N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C25H23N3O2S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications

• Computational and Pharmacological Evaluation : Research involving similar compounds shows potential in the area of toxicity assessment, tumor inhibition, and anti-inflammatory actions. For example, computational and pharmacological evaluations of heterocyclic 1,3,4-oxadiazole and pyrazoles, including similar derivatives, have been conducted for these purposes (Faheem, 2018).

• Asymmetric Synthesis Applications : The compound is relevant in asymmetric synthesis, such as the synthesis of (M)‐2‐Hydroxymethyl‐1‐(2‐Hydroxy‐4,6‐Dimethylphenyl)Naphthalene via a configurationally unstable biaryl lactone (Bringmann et al., 2003).

• Thermoelectric and Transistor Applications : Fused lactam polymers, including similar naphthalene-based compounds, have been synthesized for thermoelectric and transistor applications. The study of energy levels and electron affinities of these polymers contributes to the advancement in this field (Chen et al., 2020).

• Antitumor Agent Development : Some compounds containing pyrazole, thiazole, and naphthalene ring structures have been synthesized and evaluated as potential antitumor agents. Their structure-activity relationships have been studied, providing insights for developing new antitumor drugs (Yuan et al., 2014).

• Antimicrobial Activity : Derivatives containing naphthalene and pyrazoline structures have been synthesized and evaluated for their antimicrobial activity. These compounds have shown effectiveness against various bacterial strains, highlighting their potential in antimicrobial drug development (Azarifar & Shaebanzadeh, 2002).

• Optoelectronic Applications : Novel heterocyclic compounds, including those with naphthalene and pyrazolyl structures, have been developed for optoelectronic applications. Their emission properties and bandgap energies are of particular interest in this field (Ramkumar & Kannan, 2015).